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Compound of Interest

Compound Name: 4-(2-Bromobenzyl)morpholine

cat. No.: B1272717

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of 4-(2-Bromobenzyl)morpholine, a
substituted morpholine derivative. Due to the limited availability of specific experimental data
for the ortho-bromo isomer in publicly accessible databases, this document presents a putative
synthesis protocol and expected physicochemical properties based on established chemical
principles and data from the closely related para-bromo isomer. Morpholine and its derivatives
are significant scaffolds in medicinal chemistry, and this guide serves as a resource for
researchers interested in the synthesis and potential applications of this specific compound.

While a specific CAS Number for 4-(2-Bromobenzyl)morpholine could not be definitively
identified in a comprehensive search of chemical databases, this does not preclude its
existence or synthesis. The information presented herein is intended to enable its preparation
and characterization.

Physicochemical Properties

Quantitative data for 4-(2-Bromobenzyl)morpholine is not readily available. The following
table summarizes the known properties of the analogous compound, 4-(4-
Bromobenzyl)morpholine (CAS: 132833-51-3), which can serve as an estimate for the target
compound. It is important to note that positional isomerism can influence physical properties
such as melting point and spectroscopic data.
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Value (for 4-(4-
Property . Reference
Bromobenzyl)morpholine)

Molecular Formula C11H14BrNO
Molecular Weight 256.14 g/mol
Appearance Solid (expected)

Synthesis

The synthesis of 4-(2-Bromobenzyl)morpholine can be achieved through standard
nucleophilic substitution or reductive amination. A common and effective method is the direct
alkylation of morpholine with 2-bromobenzyl halide.

Experimental Protocol: Nucleophilic Alkylation

This protocol is adapted from established methods for the N-alkylation of secondary amines.

Materials:

Morpholine

e 2-Bromobenzyl bromide (or 2-Bromobenzyl chloride)

¢ Anhydrous potassium carbonate (K2CQO3) or triethylamine (TEA)

o Acetonitrile (CHsCN) or Dimethylformamide (DMF)

» Dichloromethane (CH2Cl2)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

¢ Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

« Rotary evaporator
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» Standard laboratory glassware for organic synthesis
Procedure:

e To a solution of morpholine (1.1 equivalents) in acetonitrile (10 volumes), add anhydrous
potassium carbonate (2.0 equivalents).

 Stir the suspension at room temperature for 15 minutes.

e Add a solution of 2-bromobenzyl bromide (1.0 equivalent) in acetonitrile dropwise to the
stirred suspension.

» Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC) until the starting material is consumed.

o After completion, cool the reaction mixture to room temperature and filter off the inorganic
salts.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

product.

o Dissolve the crude residue in dichloromethane and wash with saturated aqueous sodium
bicarbonate solution, followed by brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude 4-(2-Bromobenzyl)morpholine.

» Purify the product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure compound.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the proposed synthesis of 4-(2-
Bromobenzyl)morpholine.

Morpholine, 2-Bromobenzyl Bromide,
K2COs, Acetonitrile
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Caption: Synthetic workflow for 4-(2-Bromobenzyl)morpholine.

Logical Relationship of Synthesis

The synthesis is based on the nucleophilic character of the secondary amine in morpholine and
the electrophilic nature of the benzylic carbon in 2-bromobenzyl bromide.
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Caption: Key components in the synthesis of 4-(2-Bromobenzyl)morpholine.

Conclusion

While 4-(2-Bromobenzyl)morpholine is not a widely cataloged compound, its synthesis is
feasible through standard organic chemistry techniques. This guide provides a foundational
protocol and expected properties to aid researchers in its preparation and further investigation.
The biological activities and potential applications of this specific isomer remain an open area
for exploration, particularly within drug discovery and development, given the prevalence of the
morpholine motif in bioactive molecules. Researchers are advised to perform full analytical
characterization (NMR, MS, etc.) to confirm the identity and purity of the synthesized
compound.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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